Cas no 1704532-57-9 (1'-(2,2-dimethylpropanoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one)

• Product Name: 1'-(2,2-dimethylpropanoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one
• CAS No: 1704532-57-9
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 5366632
• Update Time: 2025-11-05

1'-(2,2-dimethylpropanoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• 1'-(2,2-dimethylpropanoyl)spiro[2-benzofuran-3,3'-piperidine]-1-one
• 1'-(2,2-dimethylpropanoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

• Inchi： 1S/C17H21NO3/c1-16(2,3)15(20)18-10-6-9-17(11-18)13-8-5-4-7-12(13)14(19)21-17/h4-5,7-8H,6,9-11H2,1-3H3
• InChI Key： RXFNJNMDGGSIEL-UHFFFAOYSA-N
• SMILES： O1C2(CCCN(C(=O)C(C)(C)C)C2)C2=CC=CC=C2C1=O

Additional information on 1'-(2,2-dimethylpropanoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

1'-(2,2-Dimethylpropanoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one (CAS No. 1704532-57-9): A Comprehensive Overview of Its Properties and Applications

The compound 1'-(2,2-dimethylpropanoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one (CAS No. 1704532-57-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its spirocyclic architecture and benzofuran-piperidine hybrid core make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with multiple biological targets.

One of the most intriguing aspects of 1'-(2,2-dimethylpropanoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one is its molecular flexibility, which allows for diverse modifications to enhance its pharmacological profile. The presence of the 2,2-dimethylpropanoyl group contributes to its stability and bioavailability, making it a subject of interest for drug development. Recent studies have explored its potential in addressing neurodegenerative disorders and metabolic syndromes, aligning with current trends in precision medicine.

In the context of drug discovery, this compound stands out due to its spiro[2-benzofuran-1,3'-piperidine] framework, which is known for its ability to mimic natural ligands in biological systems. The 3-one moiety further enhances its reactivity, enabling it to participate in key biochemical pathways. As the pharmaceutical industry shifts toward small-molecule therapeutics, 1704532-57-9 represents a valuable template for designing next-generation drugs.

The synthesis of 1'-(2,2-dimethylpropanoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one involves sophisticated organic chemistry techniques, including multi-step reactions and catalytic processes. Its CAS number 1704532-57-9 serves as a critical identifier for researchers and regulatory bodies, ensuring accurate tracking and compliance in laboratory settings. The compound's physicochemical properties, such as solubility and melting point, are also under investigation to optimize its formulation for clinical use.

Beyond its pharmaceutical potential, 1'-(2,2-dimethylpropanoyl)-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one has applications in material science. Its rigid yet adaptable structure makes it a candidate for developing advanced polymers and functional coatings. With the growing demand for sustainable materials, this compound could play a role in creating eco-friendly alternatives to conventional synthetic products.

In summary, CAS No. 1704532-57-9 exemplifies the intersection of chemical innovation and biomedical research. Its unique spirocyclic design and functional versatility position it as a molecule of high interest for both academic and industrial applications. As research progresses, this compound may unlock new possibilities in therapeutic development and material engineering, addressing some of the most pressing challenges in modern science.